N-1,3-benzothiazol-2-yl-2,7,7-trimethyl-4-(4-methylphenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide

• Molecular Formula: C27H27N3O2S
• Molecular Weight: 457.6 g/mol
• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2,7,7-trimethyl-4-(4-methylphenyl)-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxamide
• InChI: InChI=1S/C27H27N3O2S/c1-15-9-11-17(12-10-15)23-22(16(2)28-19-13-27(3,4)14-20(31)24(19)23)25(32)30-26-29-18-7-5-6-8-21(18)33-26/h5-12,23,28H,13-14H2,1-4H3,(H,29,30,32)
• InChI Key: WXGLWKQGFHOMFT-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC(=C2C(=O)NC4=NC5=CC=CC=C5S4)C

Description

N-1,3-benzothiazol-2-yl-2,7,7-trimethyl-4-(4-methylphenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide, also known as BVT.743, is a synthetic compound that has been studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of N-1,3-benzothiazol-2-yl-2,7,7-trimethyl-4-(4-methylphenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide is not fully understood. However, it is believed to act through multiple pathways, including the inhibition of NF-κB signaling and the activation of the Nrf2-ARE pathway (Zhou et al., 2015). NF-κB is a transcription factor that regulates the expression of genes involved in inflammation and cell survival. Nrf2 is a transcription factor that regulates the expression of genes involved in antioxidant defense.
Biochemical and Physiological Effects:
N-1,3-benzothiazol-2-yl-2,7,7-trimethyl-4-(4-methylphenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been shown to have various biochemical and physiological effects. In cancer cells, N-1,3-benzothiazol-2-yl-2,7,7-trimethyl-4-(4-methylphenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been shown to induce DNA damage and inhibit DNA repair (Kawasaki et al., 2010). In neuronal cells, N-1,3-benzothiazol-2-yl-2,7,7-trimethyl-4-(4-methylphenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been shown to reduce oxidative stress and protect against apoptosis (Zhou et al., 2015). In animal models of arthritis and colitis, N-1,3-benzothiazol-2-yl-2,7,7-trimethyl-4-(4-methylphenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been shown to reduce inflammation and improve disease outcomes (Kawasaki et al., 2010).

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-benzothiazol-2-yl-2,7,7-trimethyl-4-(4-methylphenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide in lab experiments is its ability to selectively target cancer cells while sparing normal cells (Kawasaki et al., 2010). This makes it a potentially useful therapeutic agent for cancer treatment. However, one limitation is its low solubility in water, which can make it difficult to administer in vivo (Zhou et al., 2015).

Future Directions

For research include its potential use in combination therapy and neurodegenerative diseases, as well as further studies on its mechanism of action and pharmacokinetics and pharmacodynamics.

Synthesis Methods

N-1,3-benzothiazol-2-yl-2,7,7-trimethyl-4-(4-methylphenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide is synthesized through a multi-step process starting with 2-aminobenzothiazole and 4-methylacetophenone. The final product is obtained through a reaction with 2,7,7-trimethyl-5-oxo-4-(4-methylphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylic acid. The yield of this synthesis method is approximately 20% (Kawasaki et al., 2010).

Scientific Research Applications

N-1,3-benzothiazol-2-yl-2,7,7-trimethyl-4-(4-methylphenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been studied for its potential use in various scientific research applications, including cancer treatment, neuroprotection, and anti-inflammatory therapy. In cancer treatment, N-1,3-benzothiazol-2-yl-2,7,7-trimethyl-4-(4-methylphenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been shown to inhibit the growth of cancer cells and induce apoptosis (Kawasaki et al., 2010). In neuroprotection, N-1,3-benzothiazol-2-yl-2,7,7-trimethyl-4-(4-methylphenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been shown to protect against neuronal damage caused by oxidative stress (Zhou et al., 2015). In anti-inflammatory therapy, N-1,3-benzothiazol-2-yl-2,7,7-trimethyl-4-(4-methylphenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has been shown to reduce inflammation in animal models of arthritis and colitis (Kawasaki et al., 2010).